Cas no 89607-58-9 (Propanedinitrile, [(3-hydroxy-4-methoxyphenyl)methylene]-)

• Product Name: Propanedinitrile, [(3-hydroxy-4-methoxyphenyl)methylene]-
• CAS No: 89607-58-9
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• CID: 595072
• PubChem ID: 694921
• Update Time: 2025-04-19

Propanedinitrile, [(3-hydroxy-4-methoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [(3-hydroxy-4-methoxyphenyl)methylene]-
• 2-[(3-hydroxy-4-methoxyphenyl)methylidene]propanedinitrile
• CB14854
• Oprea1_808014
• CBMicro_011382
• AKOS001309150
• CHEMBL78302
• BDBM4331
• benzylidenemalononitrile (BMN) deriv. 15
• SMSF0003896
• 89607-58-9
• Z44300094
• BIM-0011453.P001
• DTXSID50351256

• Inchi： 1S/C11H8N2O2/c1-15-11-3-2-8(5-10(11)14)4-9(6-12)7-13/h2-5,14H,1H3
• InChI Key： ANCMUMYWPOMTIR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(/C=C(\C#N)/C#N)=CC=1O

Computed Properties

• Exact Mass: 200.058577502g/mol
• Monoisotopic Mass: 200.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols